Cas no 2639446-89-0 (5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2639446-89-0
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 5642575
• PubChem ID: 165898413
• Update Time: 2025-10-29

5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-[(benzyloxy)carbonyl]piperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid
• EN300-27783195
• 2639446-89-0
• 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C16H17N3O4S/c20-15(21)14-18-17-13(24-14)12-6-8-19(9-7-12)16(22)23-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,20,21)
• InChI Key： WVQZFWBQANQZBK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 121Ų

Additional information on 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid

5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2639446-89-0): A Comprehensive Overview

5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2639446-89-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid is characterized by a central thiadiazole ring linked to a piperidine moiety through a carbonyl group. The presence of the benzyloxy substituent adds an additional layer of complexity and functionality to the molecule. This structural arrangement not only enhances the compound's solubility and stability but also influences its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid in various therapeutic areas. One notable application is its use as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The specific molecular targets involved in these effects are currently under investigation, but preliminary data suggest that the compound may modulate key signaling pathways such as PI3K/AKT and MAPK.

The pharmacokinetic profile of 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and a favorable distribution pattern. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

To further enhance the therapeutic efficacy of 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid, researchers are exploring various drug delivery systems. Nanoparticle formulations have shown promise in improving the solubility and stability of the compound while reducing its toxicity. These formulations may also facilitate targeted delivery to specific tissues or organs, thereby minimizing systemic side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid in human subjects. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for larger-scale clinical studies to confirm its potential as a novel therapeutic agent.

In conclusion, 5-{1-(benzyloxy)carbonylpiperidin-4-yl}-1,3,4-thiadiazole-2-carboxylic acid (CAS No. 2639446-89-0) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data become available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to combat infectious diseases and cancer.